Cas no 2248268-33-7 (Tert-butyl 1-aminoisoquinoline-6-carboxylate)

• Product Name: Tert-butyl 1-aminoisoquinoline-6-carboxylate
• CAS No: 2248268-33-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6593392
• PubChem ID: 137940033
• Update Time: 2025-05-19

Tert-butyl 1-aminoisoquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248268-33-7
• EN300-6509057
• Tert-butyl 1-aminoisoquinoline-6-carboxylate

• Inchi： 1S/C14H16N2O2/c1-14(2,3)18-13(17)10-4-5-11-9(8-10)6-7-16-12(11)15/h4-8H,1-3H3,(H2,15,16)
• InChI Key： VBVDJLIHTAMMOE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2C(N)=NC=CC=2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 1-aminoisoquinoline-6-carboxylate

Tert-butyl 1-aminoisoquinoline-6-carboxylate (CAS No. 2248268-33-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Tert-butyl 1-aminoisoquinoline-6-carboxylate, identified by its CAS number 2248268-33-7, is a compound of significant interest in the realms of chemical biology and pharmaceutical innovation. This heterocyclic derivative combines the structural elegance of isoquinoline with functional groups that make it a versatile intermediate in drug discovery and molecular research. Its unique chemical properties and biological relevance have positioned it as a subject of extensive investigation in recent years.

The molecular structure of Tert-butyl 1-aminoisoquinoline-6-carboxylate features a benzene ring fused with a pyridine-like moiety, adorned with an amino group at the 1-position and a tert-butyl ester at the 6-position. This configuration imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel bioactive molecules. The presence of the amino group allows for further functionalization, while the tert-butyl ester provides stability and modularity in synthetic pathways.

In the context of contemporary pharmaceutical research, Tert-butyl 1-aminoisoquinoline-6-carboxylate has emerged as a key intermediate in the synthesis of targeted therapeutics. Its isoquinoline core is known for its pharmacological promise, particularly in the development of compounds with antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted its role in generating derivatives that exhibit potent activity against resistant bacterial strains, underscoring its potential in addressing emerging therapeutic challenges.

One of the most compelling aspects of Tert-butyl 1-aminoisoquinoline-6-carboxylate is its adaptability in medicinal chemistry. Researchers have leveraged its structural framework to develop molecules that interact selectively with biological targets. For instance, modifications at the amino and ester positions have yielded compounds with enhanced binding affinity to enzymes and receptors implicated in neurological disorders. These findings align with the broader trend toward structure-based drug design, where computational modeling and synthetic chemistry converge to optimize molecular efficacy.

The synthesis of Tert-butyl 1-aminoisoquinoline-6-carboxylate itself is a testament to advancements in organic chemistry methodologies. Modern synthetic routes employ catalytic processes that improve yield and purity while minimizing environmental impact. Such innovations are crucial in ensuring that high-quality intermediates like this one are readily available for downstream applications. The efficiency of these synthetic protocols has enabled large-scale production, facilitating both academic research and industrial development.

From a biochemical perspective, Tert-butyl 1-aminoisoquinoline-6-carboxylate has been investigated for its interaction with cellular pathways relevant to disease progression. Preclinical studies suggest that derivatives derived from this compound can modulate key signaling cascades involved in cancer metabolism and immune response. By targeting these pathways, such compounds hold promise for developing treatments that are less toxic and more effective than conventional therapeutics. The versatility of the isoquinoline scaffold allows for fine-tuning of pharmacokinetic profiles, enhancing drug delivery and bioavailability.

The role of computational chemistry in studying Tert-butyl 1-aminoisoquinoline-6-carboxylate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound behaves within biological systems. These computational tools enable researchers to predict binding modes, assess metabolic stability, and optimize drug-like properties before experimental validation. Such interdisciplinary approaches are reshaping how new drugs are discovered and developed, integrating expertise from chemistry, biology, and computer science.

In conclusion, Tert-butyl 1-aminoisoquinoline-6-carboxylate (CAS No. 2248268-33-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable building block for innovative therapeutics, particularly those aimed at treating complex diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts worldwide. The synergy between synthetic chemistry, computational modeling, and biological investigation ensures that compounds like this will continue to drive progress in medicine.